Cas no 57373-20-3 (Calcium,dichloro(2-methyl-3(2H)-isothiazolone-O)- (9CI))
57373-20-3 structure
Product Name:Calcium,dichloro(2-methyl-3(2H)-isothiazolone-O)- (9CI)
CAS No:57373-20-3
MF:C4H5CaCl2NOS
MW:226.137596845627
CID:373467
PubChem ID:42294
Update Time:2025-04-19
Calcium,dichloro(2-methyl-3(2H)-isothiazolone-O)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Calcium,dichloro(2-methyl-3(2H)-isothiazolone-O)- (9CI)
- 2-Methyl-3(2H)-isothiazolone, calcium chloride complex
- calcium,2-methyl-1,2-thiazol-3-one,dichloride
- EPA Pesticide Chemical Code 107102
- 2-Methyl-4-isothiazolin-3-one calcium chloride
- RH 651 calcium chloride
- Caswell No. 195C
- Calcium, dichloro(2-methyl-3(2H)-isothiazolone-O)-
- 57373-20-3
- RH-651 CALCIUM CHLORIDE
- UNII-VHI00378X9
- RH 30
- RH-30
- VHI00378X9
- calcium;2-methyl-1,2-thiazol-3-one;dichloride
- Microbiocide 886
- Q27291839
-
- Inchi: 1S/C4H5NOS.Ca.2ClH/c1-5-4(6)2-3-7-5;;;/h2-3H,1H3;;2*1H/q;+2;;/p-2
- InChI Key: ZNUJLBVUZKNDOW-UHFFFAOYSA-L
- SMILES: [Ca+2].[Cl-].[Cl-].S1C=CC(N1C)=O
Computed Properties
- Exact Mass: 224.90965
- Monoisotopic Mass: 224.909481
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 121
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.6
Experimental Properties
- Boiling Point: 182.8°Cat760mmHg
- Flash Point: 64.3°C
- PSA: 20.31
Calcium,dichloro(2-methyl-3(2H)-isothiazolone-O)- (9CI) Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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